copper;2-amino-N-[2-[1-carboxy-2-(1H-imidazol-5-yl)ethyl]imino-2-oxidoethyl]ethanimidate

• CAS No.: 62859-87-4
• Molecular Formula: C10H13CuN5O4
• Molecular Weight: 330.79 g/mol
• IUPAC Name: copper;2-amino-N-[2-[1-carboxy-2-(1H-imidazol-5-yl)ethyl]imino-2-oxidoethyl]ethanimidate
• InChI: InChI=1S/C10H15N5O4.Cu/c11-2-8(16)13-4-9(17)15-7(10(18)19)1-6-3-12-5-14-6;/h3,5,7H,1-2,4,11H2,(H,12,14)(H,13,16)(H,15,17)(H,18,19);/q;+2/p-2
• InChI Key: QXRBBFRGMRRGIP-UHFFFAOYSA-L
• Canonical SMILES: C1=C(NC=N1)CC(C(=O)O)N=C(CN=C(CN)[O-])[O-].[Cu+2]

Description

Copper;2-amino-N-[2-[1-carboxy-2-(1H-imidazol-5-yl)ethyl]imino-2-oxidoethyl]ethanimidate is a complex compound that features a copper ion coordinated with an imidazole derivative Imidazole is a five-membered heterocyclic moiety that contains three carbon atoms, two nitrogen atoms, and two double bonds

Preparation Methods

The synthesis of copper;2-amino-N-[2-[1-carboxy-2-(1H-imidazol-5-yl)ethyl]imino-2-oxidoethyl]ethanimidate typically involves the coordination of copper ions with the imidazole derivative. Common synthetic routes for imidazole derivatives include the Debus-Radziszewski synthesis, Wallach synthesis, and the dehydrogenation of imidazolines . Industrial production methods often involve the use of high-purity reagents and controlled reaction conditions to ensure the formation of the desired complex.

Chemical Reactions Analysis

Copper;2-amino-N-[2-[1-carboxy-2-(1H-imidazol-5-yl)ethyl]imino-2-oxidoethyl]ethanimidate can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents like sodium borohydride . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it is used as a catalyst in various organic reactions due to its ability to coordinate with different substrates . In biology, it has been studied for its potential antimicrobial and anticancer properties . In medicine, it is being explored for its potential use in drug development, particularly for its ability to interact with biological molecules and inhibit certain enzymes . Additionally, it has applications in